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Compound of Interest

Compound Name: Boc-QAR-pNA

Cat. No.: B12379020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and

application of Boc-Gln-Ala-Arg-pNA (Boc-QAR-pNA), a chromogenic substrate for serine

proteases. The following sections detail its chemical properties, safety precautions,

experimental protocols, and relevant biological pathways.

Core Properties and Specifications
Boc-QAR-pNA is a synthetic peptide derivative used extensively in biochemical assays to

determine the activity of enzymes such as trypsin and matriptase-2.[1][2] The presence of a p-

nitroanilide (pNA) group allows for a colorimetric readout upon enzymatic cleavage.

Physicochemical Data
Property Value Reference

Chemical Name Boc-Gln-Ala-Arg-pNA [1]

CAS Number 1926163-47-4 [3]

Molecular Formula C₂₅H₃₉N₉O₈ [4]

Molecular Weight 593.64 g/mol [4]

Appearance Solid at room temperature [3]
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Storage and Stability
Proper storage is crucial to maintain the integrity and performance of Boc-QAR-pNA. The

following conditions are recommended for optimal stability:

Form
Storage
Temperature

Duration Additional Notes

Lyophilized Powder -20°C Up to 3 years [3][5]

4°C Up to 2 years [3]

In Solvent -80°C Up to 6 months [3][5]

-20°C Up to 1 month [3]

It is imperative to protect the compound from moisture and light.[6][7][8][9] For lyophilized

peptides, it is advisable to allow the container to reach room temperature in a desiccator before

opening to prevent condensation.[7][9] Solutions should be stored in aliquots to avoid repeated

freeze-thaw cycles.[6][9]

Safety and Handling Precautions
While a specific Material Safety Data Sheet (MSDS) for Boc-QAR-pNA is not readily available,

general safety precautions for handling peptide-based reagents and p-nitroanilide-containing

compounds should be strictly followed.

2.1. Personal Protective Equipment (PPE)

Gloves: Always wear chemical-resistant gloves to prevent skin contact.

Eye Protection: Use safety glasses or goggles to protect from dust or splashes.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: For handling larger quantities of the lyophilized powder, a dust mask

or respirator is recommended to avoid inhalation.[7]

2.2. Handling
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Handle in a well-ventilated area to minimize inhalation of dust.

Avoid direct contact with skin, eyes, and clothing.

Minimize the generation of dust when working with the lyophilized powder.

After handling, wash hands thoroughly with soap and water.

2.3. First Aid Measures

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical advice.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Experimental Protocols
Boc-QAR-pNA is primarily used as a substrate in colorimetric assays to measure the activity of

trypsin and other related serine proteases.[10] The enzyme cleaves the peptide bond C-

terminal to the arginine residue, releasing the yellow-colored p-nitroanilide molecule, which can

be quantified by measuring its absorbance at 405 nm.[10][11]

Preparation of Reagents
Assay Buffer: 50 mM Tris-HCl, pH 8.2, containing 20 mM CaCl₂.

Substrate Stock Solution: Prepare a stock solution of Boc-QAR-pNA in a suitable organic

solvent such as DMSO.[3] The final concentration of the organic solvent in the assay should

be kept low to avoid enzyme inhibition.

Enzyme Solution: Prepare a solution of the enzyme (e.g., trypsin) in the assay buffer.
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p-Nitroaniline (pNA) Standard Curve: To quantify the enzyme activity, a standard curve of

pNA is required. Prepare a series of dilutions of a known concentration of pNA in the assay

buffer.

Assay Procedure
Standard Curve:

Add different concentrations of the pNA standard to the wells of a 96-well plate.

Adjust the final volume in each well with the assay buffer.

Measure the absorbance at 405 nm.

Plot the absorbance values against the corresponding pNA concentrations to generate a

standard curve.

Enzyme Assay:

Add the enzyme solution to the wells of a 96-well plate.

To initiate the reaction, add the Boc-QAR-pNA substrate solution to each well.

The final reaction volume will depend on the specific assay format, but a total volume of

100-200 µL is common.

Incubate the plate at a constant temperature (e.g., 25°C or 37°C).[12]

Measure the absorbance at 405 nm at regular time intervals.[12]

Data Analysis:

Calculate the rate of the reaction (ΔA₄₀₅/min) from the linear portion of the absorbance

versus time plot.

Convert the rate of absorbance change to the rate of pNA production using the molar

extinction coefficient of pNA or by using the pNA standard curve.
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The enzyme activity can then be expressed in standard units (e.g., µmol of pNA released

per minute per mg of enzyme).

Visualized Pathways and Workflows
Enzymatic Reaction of Boc-QAR-pNA

Boc-Gln-Ala-Arg-pNA Trypsin / Matriptase-2

Boc-Gln-Ala-Arg
Cleavage

p-Nitroaniline (Yellow)

Click to download full resolution via product page

Caption: Enzymatic cleavage of Boc-QAR-pNA by a serine protease.

Experimental Workflow for Trypsin Activity Assay
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Caption: General workflow for a chromogenic trypsin activity assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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